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Compound of Interest

Compound Name: (8-Aminocyclobutyl)methanol

Cat. No.: B154611

In-Depth Technical Guide: (3-
Aminocyclobutyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
synthetic protocols, and applications of (3-Aminocyclobutyl)methanol, a valuable building
block in modern medicinal chemistry. Its unique structural features make it a sought-after
component in the design of novel therapeutics, particularly in the fields of oncology, neurology,
and infectious diseases.

Commercial Availability

(3-Aminocyclobutyl)methanol is commercially available from a variety of suppliers, primarily
as its hydrochloride salt and in both cis and trans isomeric forms. The hydrochloride salt
enhances the compound's stability and solubility in aqueous media, facilitating its use in
various synthetic and biological applications. Below is a summary of representative commercial
offerings.

Table 1: Commercial Availability of (3-Aminocyclobutyl)methanol and its Hydrochloride Salt
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) Product . . .
Supplier CAS No. Purity Quantity Price (USD)
Name
trans-3-
Amino-
SynQuest
) cyclobutanem  130369-06-1 97.0% 250 mg 490.00
Laboratories
ethanol
hydrochloride
1lg 1390.00
59 2190.00
((trans-3-
Aminocyclob 1284250-10-
Crysdot 95+% 1lg 450.00
utyl)methanol 7
hydrochloride
trans-3-
AMino-
Chemenu cyclobutaneM  130369-06-1 95% 59 940.00
ethanolhydro
chloride
(3-
aminocyclobu
Achmem 130369-06-1 98% lg 122.00
tyl)methanol
HCI
(3-
ChemShuttle aminocyclobu  130369-00-5 95% 1lg 4800.00
tyl)methanol
(3-
BLD Pharm Aminocyclob 130369-00-5 - - Inquire
utyl)methanol
(3-
Aminocyclob )
130369-06-1 - - Inquire
utyl)methanol
hydrochloride
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3-
Sigma- ( ]
] aminocyclobu  130369-00-5 - - 59.80
Aldrich
tyl)methanol
(cis-3-
MySkinRecip  Aminocyclob
142733-65-1 97% 100 mg ~68.00
es utyl)methanol
hydrochloride
250 mg ~109.00
1lg ~272.00
(3-
Universal Aminocyclob
) ) - - 100 mg ~125.00
Biologicals utyl)methanol
hydrochloride
250 mg ~208.00
1lg ~415.00
59 ~1245.00

Note: Prices are subject to change and may not include shipping and handling fees. Please

contact the suppliers directly for the most current pricing and availability.

Physicochemical Properties

Table 2: Physicochemical Data for (3-Aminocyclobutyl)methanol

Property Value
Molecular Formula CsH11NO
Molecular Weight 101.15 g/mol
CAS Number 130369-00-5
Appearance 0]]

Storage Temperature

2-8°C, under inert atmosphere
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Table 3: Physicochemical Data for (3-Aminocyclobutyl)methanol hydrochloride

Property Value

Molecular Formula CsH12CINO

Molecular Weight 137.61 g/mol

CAS Number 130369-06-1 (unspecified stereochem)

142733-65-1 (cis)

1284250-10-7 (trans)

Storage Temperature 2-8°C, under inert atmosphere

Role in Drug Discovery and Medicinal Chemistry

The cyclobutane motif is increasingly utilized in medicinal chemistry to enhance the
pharmacological properties of drug candidates.[1][2][3][4][5] Its rigid, puckered conformation
can impart favorable characteristics such as improved potency, selectivity, and metabolic
stability.[1][3][4] (3-Aminocyclobutyl)methanol, with its bifunctional nature, serves as a
versatile scaffold for introducing this valuable moiety into complex molecules.[6]

The primary amino group and the hydroxylmethyl substituent provide two points for chemical
modification, allowing for its incorporation into a wide range of molecular architectures. This
building block is particularly valuable in the design of small-molecule inhibitors, enzyme
modulators, and receptor ligands.[6] Research has indicated its potential in developing
therapeutics for oncology, neurology, and infectious diseases.[6]

One prominent example of the application of a related aminocyclobutyl moiety is in the
development of ARQ 092, a potent and selective allosteric inhibitor of the AKT kinase.[1] The
cyclobutyl amine in ARQ 092 plays a crucial role in its binding and allosteric inhibition of AKTL1.
[1] This highlights the significance of the aminocyclobutyl scaffold in targeting key signaling
pathways implicated in cancer.

Key Signaling Pathway: PIBK/AKT/mTOR
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The PIBK/AKT/mTOR signaling pathway is a critical regulator of cell growth, proliferation,
survival, and metabolism. Aberrant activation of this pathway is a common feature in many
human cancers, making it a prime target for drug development. Allosteric inhibitors targeting
AKT, such as those incorporating the aminocyclobutyl moiety, represent a promising
therapeutic strategy.

Below is a simplified representation of the PIBK/AKT/mTOR signaling pathway and the point of
intervention for an allosteric AKT inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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